Cas no 1247141-41-8 (1-(3-Aminopiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 1247141-41-8
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 4771951
• Update Time: 2023-08-17

1-(3-Aminopiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-(3-Aminopiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C9H15N5O/c10-8-2-1-3-13(4-8)9(15)5-14-7-11-6-12-14/h6-8H,1-5,10H2
• InChI Key： HTJXNQAVIYDWEP-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC=N1)N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: -0.8
• Topological Polar Surface Area: 77